Cas no 2253121-62-7 (N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x))

• Product Name: N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x)
• CAS No: 2253121-62-7
• MF: C₁₁H₂₂F₃N₉O₂
• MW: 369.3467
• CID: 5084265
• PubChem ID: 162393960
• Update Time: 2025-10-28

N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x) Chemical and Physical Properties

Names and Identifiers

• N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x)
• BS-49045
• 2,2,2-trifluoroacetic acid;2-N,4-N,6-N-tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine
• 2253121-62-7
• F77251
• N2,N4,N6-tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine; trifluoroacetic acid

• Inchi： 1S/C9H21N9.C2HF3O2/c10-1-4-13-7-16-8(14-5-2-11)18-9(17-7)15-6-3-12;3-2(4,5)1(6)7/h1-6,10-12H2,(H3,13,14,15,16,17,18);(H,6,7)
• InChI Key： CJBCFWIPYWLCOJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(F)F.N([H])(C1N=C(N=C(N=1)N([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([H])([H])C([H])([H])N([H])[H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 369.18485546g/mol
• Monoisotopic Mass: 369.18485546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190

Additional information on N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x)

Introduction to N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2253121-62-7 is a fascinating molecule known as N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x). This intricate chemical structure has garnered significant attention in the field of chemical biology due to its unique properties and potential applications. The compound belongs to a class of molecules known as triazines, which are characterized by a central triazine ring substituted with various functional groups. In this case, the triazine ring is modified with aminoethyl groups and a trifluoroacetate moiety, making it a versatile scaffold for further chemical modifications and biological investigations.

The significance of this compound lies in its potential to serve as a building block for the development of novel pharmaceuticals and bioactive molecules. The presence of multiple amino groups on the triazine ring provides numerous opportunities for conjugation with other biomolecules, such as peptides, proteins, and nucleic acids. This property makes it an attractive candidate for designing molecules that can interact with biological targets in a highly specific manner.

Recent advancements in the field of drug design have highlighted the importance of using multifunctional scaffolds like triazines to enhance the efficacy and selectivity of therapeutic agents. The N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x) compound has been explored in several studies for its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, researchers have demonstrated that derivatives of this compound can inhibit the activity of key enzymes involved in these pathways by forming stable complexes with their active sites.

The trifluoroacetate moiety attached to the triazine ring adds an additional layer of complexity to the molecule. Fluorinated compounds are well-known for their enhanced metabolic stability and improved pharmacokinetic properties. This feature makes N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x) a promising candidate for further development into a drug candidate. Moreover, the presence of multiple fluorine atoms can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. The unique structural features of triazines make them suitable for the development of advanced materials such as polymers and coatings. The amino groups on the triazine ring can be used to incorporate other functional units into the polymer chain, leading to materials with tailored properties. For example, researchers have explored the use of derivatives of this compound in creating biodegradable polymers that can be used for drug delivery applications.

The synthesis of N2,N4,N6-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine 2,2,2-trifluoroacetate(1:x) is another area of interest. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Recent studies have focused on optimizing synthetic routes to improve scalability and reduce costs. One such approach involves using catalytic methods that minimize waste and enhance efficiency. These advancements in synthetic chemistry are crucial for making complex molecules like this one more accessible for research and commercial applications.

The potential applications of this compound extend beyond pharmaceuticals and materials science. It has been explored as a component in diagnostic assays due to its ability to form stable complexes with metal ions. These complexes can be used as probes for detecting metal ions in biological samples or environmental matrices. Additionally，the unique electronic properties of fluorinated compounds make them useful in optoelectronic devices，such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion，the compound CAS number 2253121-62-7 represents a significant advancement in chemical biology。 Its multifunctional structure，combining aminoethyl groups，a trifluoroacetate moiety，and a central triazine ring，makes it a versatile scaffold for numerous applications。 From drug development to advanced materials，this molecule has shown great promise。 As research continues，we can expect even more innovative uses for N2,N4,N6-Tris(2-aminoethyl)-1，3，5-triazine- - - - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- 24，6-triamine 22，22，22--trifluoroacetate（1：x）。